Cas no 1804682-86-7 (Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804682-86-7
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4873540
• Update Time: 2025-06-08

Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)6-4-15-8(11)7(9(12)13)5(6)3-14/h4,9H,2-3,14H2,1H3
• InChI Key： UMMWPWRYVHLVDT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(CN)C(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804682-86-7): A Comprehensive Overview

Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1804682-86-7, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aminomethyl and difluoromethyl substituents, contribute to its remarkable chemical properties and biological interactions.

The synthesis and characterization of Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate have been extensively studied in recent years, owing to its promising role in the development of novel pharmaceutical agents. The presence of a carboxylate ester group at the 5-position of the pyridine ring enhances its solubility and bioavailability, making it an attractive candidate for further medicinal chemistry exploration.

In the context of modern drug discovery, this compound has garnered attention for its potential applications in the treatment of various diseases. Recent studies have highlighted its efficacy in inhibiting specific enzymatic targets that are implicated in inflammatory and infectious disorders. The chloro substituent at the 2-position further modulates the reactivity of the molecule, enabling it to engage with biological targets in a highly specific manner.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in many pharmacological compounds. This feature has been leveraged in the design of next-generation drug candidates that aim to improve therapeutic outcomes while minimizing side effects. The combination of these structural elements makes Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate a versatile building block for synthetic chemists and pharmacologists.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions involving this compound. Molecular docking studies have revealed that Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate can effectively bind to several protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. These insights have guided the optimization of synthetic routes to enhance its pharmacological properties.

The role of Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore novel chemical entities with enhanced biological activity. The ability to functionalize different parts of the pyridine core allows for the creation of a diverse array of derivatives that can be tailored for specific therapeutic needs.

In conclusion, Ethyl 4-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804682-86-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a cornerstone in the development of new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in future therapeutic strategies.